Cas no 1261956-82-4 (4-(2-Benzyloxyphenyl)-2-nitrophenol)

4-(2-Benzyloxyphenyl)-2-nitrophenol is a nitrophenol derivative characterized by a benzyloxy-substituted phenyl ring and a nitro group adjacent to the hydroxyl functionality. This compound is of interest in synthetic organic chemistry due to its potential as an intermediate in the preparation of more complex aromatic systems, including pharmaceuticals and agrochemicals. The presence of both electron-donating (benzyloxy) and electron-withdrawing (nitro) groups on the aromatic ring enhances its reactivity in electrophilic and nucleophilic substitution reactions. Its structural features make it suitable for applications in coupling reactions, redox processes, and as a precursor for dyes or ligands. The compound is typically handled under controlled conditions due to its sensitivity to light and heat.

4-(2-Benzyloxyphenyl)-2-nitrophenol structure

1261956-82-4 structure

Product Name:4-(2-Benzyloxyphenyl)-2-nitrophenol

CAS No:1261956-82-4

MF:C₁₉H₁₅NO₄

MW:321.326705217361

MDL:MFCD18316004

CID:2765956

PubChem ID:53221729

Update Time:2025-10-28

4-(2-Benzyloxyphenyl)-2-nitrophenol Chemical and Physical Properties

Names and Identifiers

- DTXSID10686339
- 1261956-82-4
- 4-(2-Benzyloxyphenyl)-2-nitrophenol, 95%
- 2'-(Benzyloxy)-3-nitro[1,1'-biphenyl]-4-ol
- 4-(2-BENZYLOXYPHENYL)-2-NITROPHENOL
- MFCD18316004
- 4-(2-Benzyloxyphenyl)-2-nitrophenol
- MDL： MFCD18316004
- Inchi： 1S/C19H15NO4/c21-18-11-10-15(12-17(18)20(22)23)16-8-4-5-9-19(16)24-13-14-6-2-1-3-7-14/h1-12,21H,13H2
- InChI Key： YWJMWJGMEJRSMR-UHFFFAOYSA-N
- SMILES： O(CC1C=CC=CC=1)C1=CC=CC=C1C1C=CC(=C(C=1)[N+](=O)[O-])O

Computed Properties

Exact Mass: 321.1
Monoisotopic Mass: 321.1
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 24
Rotatable Bond Count: 4
Complexity: 405
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.2
Topological Polar Surface Area: 75.3A^2

4-(2-Benzyloxyphenyl)-2-nitrophenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB322211-5 g	4-(2-Benzyloxyphenyl)-2-nitrophenol, 95%; .	1261956-82-4	95%	5g	€1159.00	2023-04-26
abcr	AB322211-5g	4-(2-Benzyloxyphenyl)-2-nitrophenol, 95%; .	1261956-82-4	95%	5g	€1159.00	2025-04-21

4-(2-Benzyloxyphenyl)-2-nitrophenol Related Literature

1. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
2. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
3. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
4. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
5. An insight into the hybridization mechanism of hairpin DNA physically immobilized on chemically modified graphenes

Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-(2-Benzyloxyphenyl)-2-nitrophenol

Comprehensive Analysis of 4-(2-Benzyloxyphenyl)-2-nitrophenol (CAS No. 1261956-82-4): Properties, Applications, and Research Insights

4-(2-Benzyloxyphenyl)-2-nitrophenol (CAS No. 1261956-82-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This nitrophenol derivative is characterized by a benzyloxy substituent attached to a phenyl ring, combined with a nitro group at the ortho position relative to the hydroxyl group. Such molecular architecture makes it a valuable intermediate in synthetic chemistry, particularly in the development of bioactive molecules and functional materials.

Recent studies highlight the growing interest in 4-(2-Benzyloxyphenyl)-2-nitrophenol as a precursor for designing antioxidant agents and anti-inflammatory compounds. Researchers are exploring its role in modulating oxidative stress pathways, a topic highly relevant to current health and wellness trends. The compound’s ability to interact with reactive oxygen species (ROS) aligns with the increasing demand for natural and synthetic antioxidants in nutraceuticals and cosmetics. This connection to anti-aging and skin care formulations has spurred further investigations into its stability and efficacy under physiological conditions.

From a synthetic perspective, the CAS No. 1261956-82-4 compound offers versatility in organic transformations. Its nitro group can be reduced to an amine, enabling the construction of more complex heterocyclic systems. This property is critical for drug discovery pipelines, where scaffold diversification is essential. Additionally, the benzyloxy moiety provides a protective group strategy, facilitating selective reactions in multi-step syntheses. Such features are frequently discussed in organic chemistry forums and research publications, reflecting its importance in modern methodology development.

Environmental and green chemistry considerations are also shaping the discourse around 4-(2-Benzyloxyphenyl)-2-nitrophenol. Scientists are evaluating eco-friendly catalytic systems to optimize its synthesis, minimizing waste and energy consumption. This aligns with broader sustainability goals and regulatory pressures to adopt greener industrial processes. The compound’s biodegradability and toxicity profile are under scrutiny, addressing concerns raised by environmental health advocates and regulatory bodies.

In the realm of material science, derivatives of 4-(2-Benzyloxyphenyl)-2-nitrophenol have shown promise in photovoltaic applications due to their electron-withdrawing capabilities. The nitro-aromatic segment enhances charge transfer efficiency, a key factor in developing organic semiconductors. This intersection with renewable energy technologies underscores its potential beyond traditional chemical uses, resonating with global clean energy initiatives.

To summarize, 4-(2-Benzyloxyphenyl)-2-nitrophenol (CAS No. 1261956-82-4) exemplifies the convergence of pharmaceutical innovation, sustainable chemistry, and advanced materials. Its multifaceted applications and adaptability to current scientific challenges make it a compelling subject for ongoing research. As interest in tailored molecular designs and functional intermediates grows, this compound is poised to remain a focal point in both academic and industrial settings.